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Introduction

AQ-RA 741 is a potent and selective competitive antagonist of the M2 muscarinic acetylcholine
receptor (MAChR).[1][2][3] While M3 receptors are primarily responsible for direct smooth
muscle contraction, M2 receptors, which are more abundant in many smooth muscle tissues,
play a significant modulatory role.[4][5][6] M2 receptor activation is coupled to Gi/o proteins,
leading to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (CAMP), and
modulation of ion channel activity.[1][2][5][7] This ultimately influences the contractile state of
the smooth muscle, often by potentiating contraction or inhibiting relaxation.[5][6] These
application notes provide detailed protocols for investigating the effects of AQ-RA 741 on
smooth muscle function.

Data Presentation
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Receptor Subtype Reference
M2 (cardiac) 8.30 [112113]
M1 (cortical) 7.70 [1]12][3]
M3 (glandular) 6.82 [11[2][3]
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In Vitro Functional Antagonism of AQ-RA 741

Tissue Agonist AQ-RA 741 pA2 Reference
Guinea-pig ileum Carbachol 8.2
Rat trachea Methacholine 7.9
Rabbit bladder Acetylcholine 8.1

Note: pA2 values are hypothetical and for illustrative purposes. Actual values should be
determined experimentally.

Signaling Pathways and Experimental Workflows

M2 Muscarinic Receptor Signaling Pathway in Smooth
Muscle
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Data Analysis
(Schild Plot, pA2 determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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